Cas no 24864-19-5 (4-(4-Biphenylyl)-2-methyl-1,3-thiazole)

• Product Name: 4-(4-Biphenylyl)-2-methyl-1,3-thiazole
• CAS No: 24864-19-5
• MF: C₁₆H₁₃NS
• MW: 251.346122503281
• CID: 262859
• PubChem ID: 90635
• Update Time: 2025-04-19

4-(4-Biphenylyl)-2-methyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-(4-phenylphenyl)-1,3-thiazole
• 4-(4-Biphenylyl)-2-methyl-1,3-thiazole
• 2-Methyl-4-p-biphenylyl-thiazol
• 4-(4-Biphenylyl)-2-methylthiazole
• 4-(biphenyl-4-yl)-2-methyl-1,3-thiazole
• 4-Biphenyl-4-yl-2-methyl-thiazol
• 4-biphenyl-4-yl-2-methyl-thiazole
• Thiazole,4-(4-biphenylyl)-2-methyl
• 4-[1,1'-Biphenyl]-4-yl-2-methyl-1,3-thiazole #
• NSC122283
• 4-(biphenyl-4-yl)-2-methylthiazole
• MFCD00005333
• SCHEMBL9528793
• FT-0638461
• DTXSID70179575
• Thiazole, 4-(1,1'-biphenyl)-4-yl-2-methyl-
• Thiazole,1'-biphenyl]-4-yl-2-methyl-
• NSC-122283
• 2-Methyl-4-(4-biphenylyl)thiazole
• EINECS 246-505-1
• 24864-19-5
• 4-(1,1'-BIPHENYL)-4-YL-2-METHYLTHIAZOLE
• Thiazole, 4-[1,1'-biphenyl]-4-yl-2-methyl-
• CS-0336226
• UNII-SXR7D2V9JP
• NSC 122283
• 4-([1,1'-biphenyl]-4-yl)-2-methylthiazole
• SR-01000449365-1
• SXR7D2V9JP
• 2-Methyl-4-(4-biphenyl)thiazole, AldrichCPR
• A817525
• Thiazole, 4-(4-biphenyl)-2-methyl-
• 4-(Biphenyl-4-yl)-2-methyl-thiazole
• SR-01000449365
• 2-methyl-4-(4-phenylphenyl)-1, 3-thiazole
• AKOS001619905
• Thiazole, 4-(4-biphenylyl)-2-methyl-
• NS00027753
• 4-{[1,1'-BIPHENYL]-4-YL}-2-METHYL-1,3-THIAZOLE
• CCG-107687
• STL456034
• GEO-00326
• DB-046560
• 2-methyl-4-(4-phenylphenyl)thiazole

• MDL： MFCD00005333
• Inchi： 1S/C16H13NS/c1-12-17-16(11-18-12)15-9-7-14(8-10-15)13-5-3-2-4-6-13/h2-11H,1H3
• InChI Key： OKOZRTTWERNRQS-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(=C1)C1C=CC(=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 251.07700
• Monoisotopic Mass: 251.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.6
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.1486 (rough estimate)
• Melting Point: 113-118 °C
• Refractive Index: 1.5300 (estimate)
• PSA: 41.13000
• LogP: 4.78550
• Solubility: Not available

4-(4-Biphenylyl)-2-methyl-1,3-thiazole Security Information

• Hazard Category Code： 22-36
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25